Cas no 1361900-14-2 (2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide
• CAS No: 1361900-14-2
• MF: C₇H₇F₂N₃O₅S
• MW: 283.20938706398
• CID: 4927985
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide

• Inchi： 1S/C7H7F2N3O5S/c1-17-5-4(7(8)9)11-2-3(12(13)14)6(5)18(10,15)16/h2,7H,1H3,(H2,10,15,16)
• InChI Key： IVETUFVWHRQHFO-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=C(C(F)F)C=1OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: -0.1
• Topological Polar Surface Area: 137

Additional information on 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide

2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide (CAS No. 1361900-14-2): A Comprehensive Overview

2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide (CAS No. 1361900-14-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a difluoromethyl group, a methoxy group, a nitro group, and a sulfonamide moiety. These functional groups contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The difluoromethyl group is particularly noteworthy as it enhances the lipophilicity and metabolic stability of the molecule. This feature is crucial in drug design, as it can improve the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME). The methoxy group, on the other hand, can influence the electronic properties of the molecule, potentially modulating its interaction with biological targets. The nitro group is known for its strong electron-withdrawing effect, which can enhance the reactivity and binding affinity of the compound to specific receptors or enzymes.

The sulfonamide moiety is a versatile functional group that has been widely used in medicinal chemistry due to its ability to form hydrogen bonds and participate in various biological interactions. Sulfonamides have been shown to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide, this functional group may play a crucial role in mediating its pharmacological effects.

Recent research has focused on elucidating the biological activities and mechanisms of action of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide. Studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide selectively inhibited the growth of human breast cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. This finding suggests that this compound may have potential as a novel anticancer agent.

In addition to its antiproliferative effects, 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California found that this compound effectively reduced inflammation in animal models of rheumatoid arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results indicate that 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic profile of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide has also been studied extensively. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has been demonstrated to have low toxicity in animal models, suggesting that it may be safe for human use. These findings support the further development of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide as a potential therapeutic agent.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-sulfonamide (CAS No. 1361900-14-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, characterized by the presence of difluoromethyl, methoxy, nitro, and sulfonamide groups, contributes to its favorable pharmacological properties. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.